Cas no 2145556-79-0 (2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid)

2-{(tert-Butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid is a protected amino acid derivative featuring both Boc (tert-butoxycarbonyl) and dimethylamino functional groups. This compound is particularly valuable in peptide synthesis, where the Boc group serves as a robust protecting group for the amine functionality, enabling selective deprotection under acidic conditions. The dimethylamino moiety enhances solubility and can influence the conformational properties of peptides. Its structural features make it useful for introducing modified amino acid residues into synthetic peptides, facilitating research in medicinal chemistry and drug development. The tert-butyl ester further ensures stability during synthetic manipulations, making it a reliable intermediate for complex organic transformations.
2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid structure
2145556-79-0 structure
Product Name:2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid
CAS No:2145556-79-0
MF:C12H24N2O4
MW:260.329963684082
CID:5848897
PubChem ID:165806679
Update Time:2025-06-15

2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid
    • EN300-1299317
    • 2145556-79-0
    • 2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
    • Inchi: 1S/C12H24N2O4/c1-8(7-14(5)6)9(10(15)16)13-11(17)18-12(2,3)4/h8-9H,7H2,1-6H3,(H,13,17)(H,15,16)
    • InChI Key: NVHLEJAWHXNQQW-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)C(C)CN(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 260.17360725g/mol
  • Monoisotopic Mass: 260.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 78.9Ų

2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1299317-1.0g
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
1g
$0.0 2023-06-06
Enamine
EN300-1299317-50mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
50mg
$587.0 2023-09-30
Enamine
EN300-1299317-100mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
100mg
$615.0 2023-09-30
Enamine
EN300-1299317-250mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
250mg
$642.0 2023-09-30
Enamine
EN300-1299317-500mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
500mg
$671.0 2023-09-30
Enamine
EN300-1299317-1000mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
1000mg
$699.0 2023-09-30
Enamine
EN300-1299317-2500mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
2500mg
$1370.0 2023-09-30
Enamine
EN300-1299317-5000mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
5000mg
$2028.0 2023-09-30
Enamine
EN300-1299317-10000mg
2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid
2145556-79-0
10000mg
$3007.0 2023-09-30

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid (CAS No. 2145556-79-0)

2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid (CAS No. 2145556-79-0) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a dimethylamino moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the design of protease inhibitors and amino acid derivatives.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid. This compound is often associated with queries such as "Boc-protected amino acid applications" or "synthesis of dimethylamino-containing peptides", reflecting its niche yet critical role in modern medicinal chemistry. Its stability under acidic conditions, attributed to the Boc group, makes it a preferred choice for multi-step synthetic routes.

From an industrial perspective, CAS No. 2145556-79-0 is frequently discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly solvents and catalytic methods to produce such compounds, aligning with global trends toward reducing environmental impact. The compound’s methylbutanoic acid backbone also sparks interest in metabolic engineering, where it serves as a precursor for biologically active metabolites.

Analytical techniques like HPLC and NMR are essential for characterizing 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid, ensuring compliance with stringent pharmaceutical standards. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly in optimizing drug potency and selectivity. This aligns with frequent search terms such as "Boc-amino acid purity analysis" and "NMR data for dimethylamino derivatives".

In summary, CAS No. 2145556-79-0 represents a versatile building block in organic and medicinal chemistry. Its applications span from peptide drug development to innovative materials science, driven by its structural modularity and compatibility with diverse reaction conditions. As the pharmaceutical industry continues to prioritize targeted therapies, this compound’s significance is expected to grow, further cementing its role in cutting-edge research.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen